Cas no 1992963-48-0 (tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate)

• Product Name: tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate
• CAS No: 1992963-48-0
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• MDL: MFCD28390069
• CID: 5172949
• PubChem ID: 121605189
• Update Time: 2025-11-02

tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-carboxylic acid, 4-aminotetrahydro-, 1,1-dimethylethyl ester, 1,1-dioxide
• tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate

• MDL： MFCD28390069
• Inchi： 1S/C10H19NO4S/c1-9(2,3)15-8(12)10(11)4-6-16(13,14)7-5-10/h4-7,11H2,1-3H3
• InChI Key： IHJVWNZTZKIONN-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(N)(C(OC(C)(C)C)=O)C1

Additional information on tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate

Comprehensive Guide to tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate (CAS No. 1992963-48-0)

tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate (CAS No. 1992963-48-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a sulfone derivative, plays a crucial role in the synthesis of various bioactive molecules. Its unique structure, featuring a tert-butyl ester and an amino group, makes it a valuable intermediate in drug discovery and development.

The chemical formula of tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate reflects its complex yet functional design. Researchers are particularly interested in its potential applications in medicinal chemistry, where it serves as a building block for creating novel therapeutics. With the increasing demand for targeted drug delivery systems and small molecule inhibitors, this compound has become a focal point in modern pharmaceutical research.

One of the key features of tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate is its stability under various conditions, making it suitable for diverse synthetic pathways. Its sulfone moiety enhances its reactivity, allowing for efficient transformations in multi-step syntheses. This property is particularly valuable in the development of protease inhibitors and kinase modulators, which are hot topics in current drug discovery programs.

In the context of green chemistry and sustainable synthesis, tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate offers several advantages. Its well-defined structure reduces the need for extensive purification steps, minimizing waste generation. This aligns with the growing industry trend toward environmentally friendly synthesis and atom economy, addressing common search queries about sustainable chemical practices.

The pharmaceutical industry's shift toward personalized medicine has increased the relevance of compounds like tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate. As researchers explore structure-activity relationships (SAR) in drug design, this compound serves as a versatile scaffold for creating analogs with improved pharmacological profiles. Its compatibility with various protecting group strategies makes it particularly useful in complex molecule assembly.

From a commercial perspective, the global market for pharmaceutical intermediates continues to expand, with tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate representing a growing segment. Manufacturers are responding to increased demand by optimizing production processes and ensuring consistent quality. This addresses frequent search queries about bulk availability and custom synthesis options for research purposes.

Quality control is paramount when working with tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These quality assurance measures respond to common concerns in research forums about compound characterization and batch-to-batch consistency.

The storage and handling of tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments helps maintain stability. This information addresses frequently asked questions about chemical storage best practices and material shelf life in research settings.

Looking toward future applications, tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate shows promise in emerging areas such as bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These cutting-edge technologies represent some of the most searched topics in contemporary medicinal chemistry, highlighting the compound's potential relevance in next-generation therapeutics.

For researchers considering tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate for their projects, numerous synthetic protocols and application notes are available in the literature. The compound's well-documented reactivity profile makes it accessible to both experienced chemists and those new to sulfone chemistry, addressing common search queries about experimental procedures and reaction optimization.

In conclusion, tert-butyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate (CAS No. 1992963-48-0) represents a valuable tool in modern chemical research. Its versatility in pharmaceutical applications, combined with its stability and synthetic utility, ensures its continued importance in drug discovery programs. As the field evolves toward more sophisticated therapeutic approaches, this compound is likely to maintain its position as a key intermediate in medicinal chemistry.